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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl dimethoxyacetate is a carboxylic acid ester and an acetal.[1] It is a versatile reagent in

organic synthesis, finding applications as a solvent and a building block in the preparation of

more complex molecules.[1] This document provides a comprehensive overview of its chemical

and physical properties, structural information, and its role in synthetic chemistry.

Chemical and Physical Properties
Methyl dimethoxyacetate is a clear, colorless to very slightly yellow liquid at room

temperature.[1][2] It possesses a mild, ester-like odor.[1] The compound is stable under normal

conditions but is moisture sensitive and flammable.[1] It is miscible with common organic

solvents like ethanol, acetone, and diethyl ether, and shows moderate solubility in water.[1]

Quantitative Data
The key physical and chemical properties of methyl dimethoxyacetate are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₅H₁₀O₄ [1][3][4]

Molecular Weight 134.13 g/mol [1][3]

CAS Number 89-91-8 [1][3]

Appearance
Clear colorless to very slightly

yellow liquid
[1][2]

Density 1.096 g/mL at 25 °C [5]

Boiling Point 140-142 °C at normal pressure [1]

67 °C at 18 mmHg [5]

61 °C at 2399.80 Pa [2]

Melting Point 51.5 °C [2]

Flash Point 67 °C (closed cup)

Refractive Index n20/D 1.405 [5]

Solubility Soluble in water [1]

Miscible with common organic

solvents
[1]

Chemical Structure
The structural identifiers for methyl dimethoxyacetate are provided in the table below. These

are crucial for unambiguous identification in chemical databases and literature.
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Identifier Value Reference

IUPAC Name methyl 2,2-dimethoxyacetate [3][6]

Synonyms

Methyl 2,2-dimethoxyacetate,

Dimethoxyacetic acid methyl

ester, Glyoxylic acid methyl

ester dimethyl acetal

[1][3][7]

SMILES String COC(OC)C(=O)OC [5][8]

InChI Key
NZTCVGHPDWAALP-

UHFFFAOYSA-N
[1][3]

InChI
InChI=1S/C5H10O4/c1-7-

4(6)5(8-2)9-3/h5H,1-3H3
[1][3]

Molecular Structure Diagram
The following diagram illustrates the two-dimensional chemical structure of methyl
dimethoxyacetate.

Caption: 2D structure of methyl dimethoxyacetate.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of methyl dimethoxyacetate
was not found in the surveyed literature, its synthesis would likely follow standard esterification

and acetalization procedures. A plausible synthetic route could involve the reaction of methyl

glyoxylate with methanol in the presence of an acid catalyst to form the dimethyl acetal.

Methyl dimethoxyacetate is utilized as a reagent in various organic reactions. For instance, it

has been used in the Claisen acylation of active hydrogen compounds, in the preparation of

3,9-disubstituted 2,4,8,10-tetroxaspiro[5.5]undecane, as a lithium enolate precursor, and as an

acylating reagent for cycloalkanone enolates and amino alcohols.[4]

An example of a workflow where a related dimethoxy compound is used in a synthesis is the

preparation of Methyl 2-(6-methoxy-1H-indol-3-yl)acetate from 4-methoxyphenylhydrazine

hydrochloride and methyl 4,4-dimethoxybutanoate.[9]
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General Experimental Workflow for a Reaction Involving
an Acetal
The following diagram illustrates a general workflow for a chemical synthesis that might involve

a reagent like methyl dimethoxyacetate.

Reactants & Solvents Reaction Setup
(e.g., inert atmosphere, cooling/heating)

Reagent Addition
(e.g., methyl dimethoxyacetate)

Reaction Monitoring
(e.g., TLC, GC, NMR)

Aqueous Workup
(Quenching, Extraction)

Purification
(e.g., Column Chromatography, Distillation)

Product Characterization
(e.g., NMR, MS, IR) Final Product

Click to download full resolution via product page

Caption: A generalized workflow for an organic synthesis.

Safety and Handling
Methyl dimethoxyacetate is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from sources of ignition.[1] It is recommended to

use personal protective equipment such as safety goggles, gloves, and a lab coat. The

compound should be stored in a tightly closed container in a cool, dry place.[2] It is sensitive to

moisture.[1] Based on animal studies, it exhibits low to moderate acute toxicity, and exposure

may cause irritation to the eyes, skin, and respiratory tract.[1]

Conclusion
This technical guide provides a summary of the key chemical properties and structural details

of methyl dimethoxyacetate. The tabulated data offers a quick reference for researchers, and

the structural information ensures accurate identification. While a specific synthesis protocol is

not detailed, its role as a reagent in organic synthesis is highlighted, along with a general

experimental workflow. Adherence to proper safety and handling procedures is essential when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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